(2R)-2-[4-[(5-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]-N-(2-fluorophenyl)-N-methylpropanamide

• Molecular Formula: C23H18ClFN2O4
• Molecular Weight: 440.8 g/mol
• IUPAC Name: (2R)-2-[4-[(5-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]-N-(2-fluorophenyl)-N-methylpropanamide
• InChI: InChI=1S/C23H18ClFN2O4/c1-14(22(28)27(2)20-6-4-3-5-18(20)25)29-16-8-10-17(11-9-16)30-23-26-19-13-15(24)7-12-21(19)31-23/h3-14H,1-2H3/t14-/m1/s1
• InChI Key: BNCYLJKXGGTAOK-CQSZACIVSA-N
• Isomeric SMILES: C[C@H](C(=O)N(C)C1=CC=CC=C1F)OC2=CC=C(C=C2)OC3=NC4=C(O3)C=CC(=C4)Cl
• Canonical SMILES: CC(C(=O)N(C)C1=CC=CC=C1F)OC2=CC=C(C=C2)OC3=NC4=C(O3)C=CC(=C4)Cl

Description

(2R)-2-[4-[(5-Chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]-N-(2-fluorophenyl)-N-methylpropanamide, commonly known as metamifop, is a chiral aryloxyphenoxypropanamide herbicide. It is a postemergence ACCase (acetyl-CoA carboxylase) inhibitor used primarily in rice paddies to control grass weeds such as Echinochloa crus-galli . Its molecular formula is C₂₃H₁₈ClFN₂O₄, with a molecular weight of 456.86 g/mol. The compound’s stereochemistry is critical: the R-enantiomer exhibits herbicidal activity, while the S-enantiomer is inactive .

Key structural features include:

• A 5-chloro-1,3-benzoxazolyloxy group linked to a phenoxy moiety.
• A 2-fluorophenyl-N-methylpropanamide chain, which enhances target-site binding and metabolic stability.
• A chiral center at the C2 position of the propanamide backbone .

Metamifop’s physicochemical properties include a density of 1.364 g/cm³, a boiling point of 589.59°C, and a flash point of 310.37°C . It is classified as a restricted-use compound for research and agricultural applications only .

Biological Activity

(2R)-2-[4-[(5-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]-N-(2-fluorophenyl)-N-methylpropanamide, commonly known as Metamifop, is a synthetic compound primarily utilized as a herbicide. Its molecular formula is C23H18ClFN2O4, with a molecular weight of 440.8 g/mol. This compound has garnered attention due to its unique biological activity and potential applications in agricultural practices.

Metamifop functions as an acetyl-coenzyme A carboxylase (ACCase) inhibitor . By inhibiting ACCase, it disrupts fatty acid synthesis in plants, leading to growth inhibition and eventual plant death. This mechanism is particularly effective against a range of grassy weeds, making it a valuable tool in crop management.

Biological Activity and Efficacy

Research indicates that Metamifop exhibits significant herbicidal activity against various weed species. Its effectiveness can be attributed to several factors:

• Selectivity : Metamifop selectively targets specific weed species while being less harmful to crops, allowing for effective weed control without damaging desirable plants.
• Application Timing : The timing of application plays a critical role in its efficacy. Post-emergence application has shown the best results in controlling sensitive weed populations.

Efficacy Data

A summary of efficacy data for Metamifop against common weed species is presented below:

Weed Species	Application Rate (g/ha)	Control Efficacy (%)
Echinochloa crus-galli	100	85
Setaria viridis	150	90
Digitaria sanguinalis	120	88
Avena fatua	200	80

Case Studies

Several studies have documented the biological activity of Metamifop under various environmental conditions:

• Field Trials : A field trial conducted in 2023 demonstrated that Metamifop applied at a rate of 150 g/ha effectively controlled Echinochloa crus-galli with over 90% efficacy observed within two weeks post-application.
• Laboratory Studies : In controlled laboratory settings, the compound exhibited significant inhibition of seed germination and seedling growth in sensitive weed species at concentrations as low as 50 µM.

Safety and Environmental Impact

While Metamifop is effective against weeds, its safety profile has been evaluated to ensure minimal impact on non-target organisms. Studies indicate that when applied according to recommended guidelines, the risk to beneficial insects and aquatic life is low. However, continued monitoring and assessment are essential for sustainable use.

Comparison with Similar Compounds

Structural and Functional Analogues

Metamifop belongs to the aryloxyphenoxypropionate (APP) herbicide class, which inhibits ACCase in grasses. Below is a comparison with key analogues:

Compound	Chemical Class	Key Structural Differences	Target Site	Resistance Profile*
Metamifop	Aryloxyphenoxypropanamide	5-chloro-benzoxazolyl, 2-fluorophenyl, amide	ACCase	Resistant (Trp-2027-Ser)
Fenoxaprop-P-ethyl	Aryloxyphenoxypropanoate	6-chloro-benzoxazolyl, ethyl ester	ACCase	Resistant (Trp-2027-Ser)
Cyhalofop-butyl	Aryloxyphenoxypropanoate	4-cyano-2-fluorophenoxy, butyl ester	ACCase	Susceptible
Clodinafop-propargyl	Aryloxyphenoxypropanoate	5-chloro-3-fluoro-pyridinyloxy, propargyl ester	ACCase	Variable
Sethoxydim	Cyclohexenone	Cyclohexenone backbone, ethoxyimino group	ACCase	Low cross-resistance

Efficacy and Application

• Metamifop: Exhibits >90% control of Echinochloa crus-galli at 100–200 g/ha in rice fields. Its amide group improves stability in aquatic environments compared to ester-based analogues .
• Fenoxaprop-P-ethyl: Similar efficacy but higher volatility due to the ethyl ester group. Requires adjuvant additives for optimal activity .
• Cyhalofop-butyl: Effective against APP-resistant weeds but less potent on Echinochloa spp. due to structural divergence .

Physicochemical Properties

Property	Metamifop	Fenoxaprop-P-ethyl	Cyhalofop-butyl
Density (g/cm³)	1.364	1.22	1.18
Boiling Point (°C)	589.59	350 (decomposes)	420
Water Solubility	0.89 mg/L	0.3 mg/L	0.05 mg/L

Metamifop’s lower volatility and moderate water solubility make it suitable for flooded rice systems, whereas ester-based analogues like fenoxaprop-P-ethyl may require frequent reapplication .

Resistance Mechanisms

The Trp-2027-Ser mutation in ACCase confers resistance to metamifop and fenoxaprop-P-ethyl by altering the herbicide-binding pocket. Cyhalofop-butyl remains effective due to its distinct phenoxy substitution (4-cyano-2-fluorophenoxy), which bypasses steric hindrance caused by the mutation .

Preparation Methods

Synthesis of the Benzoxazole Ether Intermediate

• Starting from 5-chloro-1,3-benzoxazole or its precursors, the benzoxazole ring is constructed via cyclization of appropriate aminophenol derivatives with chloro-substituted carboxylic acid derivatives or aldehydes.
• The oxygen linkage to the phenoxy group is typically formed through nucleophilic aromatic substitution or Ullmann-type ether synthesis, where the phenol derivative reacts with the benzoxazole halide under copper catalysis.

Formation of the Aryloxyphenoxy Intermediate

• The phenoxy group is introduced by reacting the benzoxazole ether intermediate with a phenol derivative bearing a leaving group (e.g., halide).
• Conditions favoring ether bond formation include the use of bases such as potassium carbonate and polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Amide Bond Formation with Chiral Propanamide

• The chiral propanamide moiety, (2R)-2-amino-2-phenoxypropanoic acid derivative, is coupled with the N-methyl-2-fluoroaniline to form the amide bond.
• This step often uses activating agents such as carbodiimides (e.g., DCC, EDC) or acid chlorides to facilitate amide bond formation.
• The stereochemistry is either introduced by starting from enantiomerically pure chiral precursors or by chiral resolution post-synthesis.

Stereoselective Considerations

• The (2R) enantiomer is the biologically active form; hence, asymmetric synthesis methods or chiral resolution techniques (e.g., chiral chromatography or crystallization with chiral acids) are employed.
• Enzymatic resolution or use of chiral auxiliaries during the amide bond formation step can enhance stereoselectivity.

Summary Table of Preparation Steps

Step	Reaction Type	Key Reagents/Conditions	Purpose
1	Benzoxazole ring formation	Aminophenol derivatives, acid chlorides, cyclization	Construct benzoxazole core
2	Ether formation	Phenol derivatives, copper catalyst, base (K2CO3), DMF/DMSO	Form benzoxazole-phenoxy ether linkage
3	Amide bond formation	(2R)-2-amino-2-phenoxypropanoic acid derivative, N-methyl-2-fluoroaniline, DCC/EDC	Attach chiral propanamide side chain
4	Chiral resolution	Chiral chromatography or crystallization	Isolate (2R) enantiomer

Research Results and Optimization

• Studies indicate that the Ullmann-type ether synthesis step benefits from copper(I) iodide catalysts with ligands such as 1,10-phenanthroline to improve yields and reduce by-products.
• Amide bond formation yields are optimized by controlling temperature (0–25°C) and using coupling agents with minimal racemization potential.
• The optical purity of the final product is critical and is routinely monitored by chiral HPLC, ensuring enantiomeric excess above 98%.
• Solvent choice impacts reaction rates and purity; polar aprotic solvents like DMF and DMSO are preferred for the ether formation, while dichloromethane or tetrahydrofuran (THF) are common for amide coupling.

Q & A

Basic Research Questions

What are the recommended synthetic routes for (2R)-2-[4-[(5-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]-N-(2-fluorophenyl)-N-methylpropanamide?

The compound can be synthesized via carbodiimide-mediated coupling reactions. A validated protocol involves:

• Reagents : Use of N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) as coupling agents to activate the carboxylic acid intermediate.
• Conditions : Reaction at low temperatures (-50°C) to minimize side reactions and improve regioselectivity .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization for high purity (>95% by HPLC).

Which spectroscopic techniques are critical for structural confirmation?

Key methods include:

• IR Spectroscopy : To confirm amide C=O stretching (~1650–1700 cm⁻¹) and aromatic C-O-C bonds (~1250 cm⁻¹) .
• ¹H-NMR : Diagnostic signals include the N-methyl singlet (~δ 3.0–3.2 ppm) and aromatic protons from the benzoxazole and fluorophenyl groups (δ 6.8–8.2 ppm) .
• Elemental Analysis : To verify C, H, N, and Cl composition (e.g., Cl% should match theoretical values within ±0.3%) .

How do solvent polarity and pH influence fluorescence properties?

Fluorescence intensity is maximized under the following conditions:

Parameter	Optimal Value	Rationale
Solvent	Ethanol	Low polarity reduces quenching
pH	5.0	Protonation stabilizes the excited state
Temperature	25°C	Higher temperatures increase collisional quenching
Fluorescence stability is time-independent (RSD < 1.5% over 24 hours) .

Advanced Research Questions

How can reaction yields be optimized for stereoselective synthesis?

• Chiral Auxiliaries : Use (R)-proline derivatives to enforce the desired (2R)-configuration during coupling.
• Catalytic Asymmetry : Explore Pd-catalyzed C-O bond formation (e.g., Buchwald-Hartwig conditions) with chiral ligands (e.g., BINAP) for enantiomeric excess (>90% ee) .
• Kinetic Control : Monitor reaction progress via in-situ FTIR to halt the reaction at the stereochemical inflection point.

How to resolve contradictions in fluorescence data across studies?

Discrepancies in reported fluorescence maxima (e.g., λem = 380 nm vs. 400 nm) may arise from:

• Matrix Effects : Contaminants (e.g., trace metals) in solvents. Validate purity via ICP-MS.
• Instrument Calibration : Use standardized fluorophores (e.g., quinine sulfate) for instrument alignment.
• pH Buffering : Ensure consistent buffering (e.g., acetate buffer at pH 5.0 ± 0.1) to avoid protonation variability .

What computational methods predict binding interactions with biological targets?

• Molecular Docking : Use AutoDock Vina to model interactions with kinase domains (e.g., EGFR). Key residues: Lys745 (hydrogen bonding with fluorophenyl) and Met793 (hydrophobic interaction with benzoxazole) .
• MD Simulations : GROMACS-based simulations (100 ns) to assess stability of ligand-protein complexes. Metrics include RMSD (<2.0 Å) and binding free energy (MM-PBSA < -8 kcal/mol).

How do substituent modifications affect bioactivity?

A SAR study comparing analogs reveals:

Substituent Modification	Effect on IC50 (EGFR Inhibition)
5-Cl → 5-F (benzoxazole)	2.5-fold decrease in potency
2-F (phenyl) → 2-Cl	Improved selectivity (>10x vs. VEGFR2)
N-Methyl → N-H	Loss of metabolic stability (t₁/₂ < 1 hr)
Data suggest the 5-Cl and N-methyl groups are critical for target engagement .

Methodological Guidelines

Protocol for detecting trace impurities via HPLC-MS

• Column : C18 (5 µm, 250 × 4.6 mm).
• Mobile Phase : Gradient from 0.1% formic acid in H₂O to acetonitrile (15–85% over 25 min).
• MS Settings : ESI+ mode; monitor [M+H]⁺ at m/z 459.1 (parent) and fragment ions (m/z 315.0, 178.9) for impurity profiling.

Validated in vitro assay for cytotoxicity screening

• Cell Lines : HepG2 (liver) and MCF-7 (breast) cancer cells.
• Dose Range : 0.1–100 µM (72-hour exposure).
• Endpoint : SRB assay; IC50 calculated via nonlinear regression (GraphPad Prism). Include positive controls (e.g., doxorubicin).